copper oxychloride, AldrichCPR

Copper oxychloride, specifically the variant known as AldrichCPR, is a chemical compound with the molecular formula $\text{Cl}_2\text{Cu}_4\text{H}_{12}\text{O}_6$ and a molecular weight of 427.13 g/mol. It is classified under the CAS number 1332-40-7 and is recognized for its distinctive properties, including its role as a fungicide and bactericide in agricultural applications. This compound typically appears as a blue-green powder and is known for its stability and solubility in water, making it suitable for various formulations in plant protection products .

Biologically, copper oxychloride exhibits significant antifungal and antibacterial activities. It is widely used in agriculture to control fungal diseases in crops such as fruits, vegetables, and ornamentals. The mechanism of action involves the release of copper ions that interfere with the metabolic processes of pathogens, leading to cell death. Studies have shown that formulations containing copper oxychloride are effective against a variety of plant pathogens, including those responsible for downy mildew and blight .

Copper oxychloride can be synthesized through various methods:

• Direct Reaction: Combining copper(II) oxide or copper(II) hydroxide with hydrochloric acid results in the formation of copper oxychloride.
  $$\text{CuO}+2\text{HCl}\rightarrow \text{Cu}_2\text{Cl}_2\text{O}+\text{H}_2\text{O}$$
• Precipitation Method: Mixing solutions of copper sulfate and sodium chloride leads to the precipitation of copper oxychloride.
• Hydrothermal Synthesis: This method involves high-temperature and high-pressure conditions to produce pure forms of copper oxychloride.

These synthesis methods allow for the production of various forms of copper oxychloride, including different particle sizes and purities tailored for specific applications .

Copper oxychloride is primarily utilized in agriculture as a fungicide and bactericide. Its applications include:

• Crop Protection: Preventing fungal infections in crops such as grapes, tomatoes, and citrus fruits.
• Seed Treatment: Protecting seeds from soil-borne pathogens.
• Ornamental Plants: Used in nurseries to safeguard ornamental plants from diseases.

Additionally, it has potential uses in other fields such as ceramics, pigments, and as a catalyst in

Interaction studies involving copper oxychloride focus on its effects on various biological systems and its environmental impact. Research indicates that while it is effective against pathogens, it can also be toxic to aquatic organisms if not managed properly. Studies have shown that exposure to high concentrations can lead to detrimental effects on fish and other water organisms. Therefore, understanding its interactions within ecosystems is crucial for developing safe application practices .

Copper oxychloride shares similarities with several other compounds used in agriculture and industry. Here are some notable comparisons:

Copper oxychloride's unique feature lies in its dual action as both a fungicide and bactericide while being relatively stable compared to other copper compounds. Its efficacy against a broad spectrum of pathogens makes it particularly valuable in agricultural practices .